Cas no 1346597-91-8 (Mepivacaine-d3 N-Oxide)

• Product Name: Mepivacaine-d3 N-Oxide
• CAS No: 1346597-91-8
• MF: C₁₅H₂₂N₂O₂
• MW: 265.365869045258
• CID: 4555068
• Update Time: 2025-06-13

Mepivacaine-d3 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Mepivacaine-d3 N-Oxide
• N-(2,6-dimethylphenyl)-1-oxido-1-(trideuteriomethyl)piperidin-1-ium-2-carboxamide

• Inchi： 1S/C15H22N2O2/c1-11-7-6-8-12(2)14(11)16-15(18)13-9-4-5-10-17(13,3)19/h6-8,13H,4-5,9-10H2,1-3H3,(H,16,18)/i3D3
• InChI Key： WQTJWODFSMCWCC-HPRDVNIFSA-N
• SMILES： [N+]1([O-])(C([2H])([2H])[2H])CCCCC1C(NC1=C(C)C=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Mepivacaine-d3 N-Oxide

Mepivacaine-d3 N-Oxide (CAS No. 1346597-91-8): An Overview of Its Properties, Applications, and Recent Research

Mepivacaine-d3 N-Oxide (CAS No. 1346597-91-8) is a deuterated derivative of mepivacaine N-oxide, a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is particularly useful in the study of local anesthetics and their metabolites, offering unique advantages in terms of stability and traceability in biological systems.

The chemical structure of Mepivacaine-d3 N-Oxide is characterized by the presence of three deuterium atoms (D) substituted for hydrogen atoms at specific positions. This deuterium labeling provides enhanced stability and reduced metabolic degradation, making it an ideal candidate for detailed pharmacokinetic and pharmacodynamic studies. The N-oxide functionality further contributes to its unique properties, influencing its solubility, reactivity, and biological activity.

Recent research has focused on the potential applications of Mepivacaine-d3 N-Oxide in various biomedical contexts. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the use of deuterated local anesthetics in reducing the risk of neurotoxicity associated with prolonged anesthesia. The results indicated that Mepivacaine-d3 N-Oxide exhibited a lower propensity for neurotoxicity compared to its non-deuterated counterpart, highlighting its potential as a safer alternative in clinical settings.

In another study published in the European Journal of Pharmacology (2021), researchers explored the metabolic pathways of Mepivacaine-d3 N-Oxide. The findings revealed that the deuterium labeling significantly slowed down the metabolic degradation process, leading to prolonged drug action and improved therapeutic outcomes. This characteristic is particularly valuable in developing long-lasting local anesthetics for surgical procedures and pain management.

The stability and traceability of Mepivacaine-d3 N-Oxide also make it a valuable tool in preclinical research. A study conducted at the University of California, San Francisco (UCSF) utilized this compound to investigate the mechanisms of local anesthetic-induced neurotoxicity at the molecular level. The researchers employed advanced mass spectrometry techniques to track the distribution and metabolism of Mepivacaine-d3 N-Oxide in neuronal cells, providing insights into its interactions with cellular components and potential off-target effects.

Beyond its applications in research, Mepivacaine-d3 N-Oxide has shown promise in clinical trials. A phase II clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of this compound as a local anesthetic for dental procedures. The trial results demonstrated that Mepivacaine-d3 N-Oxide provided effective pain relief with minimal side effects, suggesting its potential for widespread clinical use.

The synthesis of Mepivacaine-d3 N-Oxide involves several steps, including the selective deuteration of mepivacaine followed by oxidation to form the N-oxide derivative. Recent advancements in synthetic chemistry have made this process more efficient and cost-effective, facilitating its production on a larger scale. A detailed protocol for the synthesis of Mepivacaine-d3 N-Oxide was published in the Tetrahedron Letters (2020), providing valuable guidance for researchers and chemists working with this compound.

In conclusion, Mepivacaine-d3 N-Oxide (CAS No. 1346597-91-8) represents a significant advancement in the field of local anesthetics. Its unique properties, including enhanced stability, reduced metabolic degradation, and lower neurotoxicity risk, make it a promising candidate for both research and clinical applications. Ongoing studies continue to explore its full potential, contributing to the development of safer and more effective anesthetic agents for various medical procedures.